(2-Chloro-6-methoxypyridin-4-yl)methanol
Cat. No. B060912
M. Wt: 173.6 g/mol
InChI Key: LGAAPDVGNCACDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:13][OH:14].[Cl:1][c:2]1[n:3][c:4]([Cl:10])[cH:5][c:6]([CH2:8][OH:9])[cH:7]1.[Na+:12].[OH-:11]>>[Cl:1][c:2]1[n:3][c:4]([O:11][CH3:13])[cH:5][c:6]([CH2:8][OH:9])[cH:7]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
OCc1cc(Cl)nc(Cl)c1
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[OH-]
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
COc1cc(CO)cc(Cl)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
